Cas no 1352525-55-3 (1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine)

• Product Name: 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine
• CAS No: 1352525-55-3
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• CID: 5217883
• Update Time: 2025-06-11

1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine

• Inchi： 1S/C10H15N3O3S/c1-16-9-2-3-12-8-10(9)17(14,15)13-6-4-11-5-7-13/h2-3,8,11H,4-7H2,1H3
• InChI Key： ZYBNPBRVHVGYLE-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(OC)C=CN=C2)(=O)=O)CCNCC1

Additional information on 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine

Introduction to 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine (CAS No. 1352525-55-3)

1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine, identified by its CAS number 1352525-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a sulfonyl group attached to the pyridine ring and a methoxy substituent at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The structural features of 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine contribute to its potential biological activity. The sulfonyl group is known to enhance binding affinity and metabolic stability, while the methoxy-pyridine moiety can interact with various biological targets, including enzymes and receptors. These characteristics have positioned this compound as a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and application of piperazine derivatives due to their diverse pharmacological profiles. 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine has been studied for its potential role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Preliminary research suggests that this compound may exhibit properties relevant to anxiety regulation and cognitive enhancement, although further studies are needed to fully elucidate its mechanism of action.

The synthesis of 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine involves multi-step organic reactions, typically starting from commercially available pyridine derivatives. The introduction of the sulfonyl group at the 3-position and the methoxy substituent at the 4-position requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

One of the key advantages of 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine is its versatility as a building block for drug design. Researchers have utilized this scaffold to develop analogs with enhanced pharmacokinetic properties or targeted biological activity. For instance, modifications to the piperazine ring or the pyridine sulfonyl moiety have led to compounds with improved solubility or selectivity for specific enzymes. Such modifications are critical in optimizing drug candidates for clinical translation.

The pharmaceutical industry has shown particular interest in piperazine derivatives due to their broad spectrum of biological activities. 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine is being evaluated in preclinical studies for its potential therapeutic applications. These studies aim to assess its efficacy and safety profiles in animal models, providing insights into its suitability for treating neurological and psychiatric disorders. The results of these investigations could pave the way for future clinical trials and potential market approval.

In addition to its pharmaceutical applications, 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine has found utility in academic research as a tool compound for studying enzyme interactions. Its unique structural features allow researchers to probe binding mechanisms and develop inhibitors targeting specific enzymes involved in disease pathways. This compound serves as a valuable resource for scientists investigating novel drug targets and therapeutic strategies.

The chemical properties of 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can be employed to predict how this compound interacts with biological targets at the atomic level. Such simulations help in designing optimized derivatives with improved binding affinity and reduced side effects. The integration of computational methods with experimental approaches has accelerated the drug discovery process significantly.

As research continues to evolve, new applications for 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine are likely to emerge. The growing emphasis on precision medicine and personalized therapies may lead to innovative uses of this compound in targeted drug development. Furthermore, advancements in synthetic biology could enable more sustainable production methods, reducing costs and environmental impact while maintaining high quality standards.

In conclusion, 1-(4-Methoxy-pyridine-3-sulfonyl)-piperazine (CAS No. 1352525-55-3) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features, combined with promising preclinical findings, make it a compelling candidate for further investigation. As research progresses, this compound is expected to contribute substantially to the development of novel therapeutic agents addressing unmet medical needs.